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Compound of Interest

Compound Name: Aggreceride A

Cat. No.: B093251 Get Quote

Aggreceride A: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

Introduction
Aggreceride A, a metabolite isolated from Streptomyces sp. OM-3209, has garnered attention

for its significant inhibitory effects on platelet aggregation. This technical guide provides a

comprehensive overview of the known physical, chemical, and biological properties of

Aggreceride A, intended to serve as a valuable resource for researchers in natural product

chemistry, pharmacology, and drug development.

Physicochemical Properties
Aggreceride A is a white powder with the molecular formula C₁₈H₃₆O₄.[1] It is soluble in

organic solvents such as acetone, methanol, and chloroform, but insoluble in water.[1] Due to

its conformational flexibility, a 3D structure has not been computationally generated.
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Property Value Source

Molecular Formula C₁₈H₃₆O₄ [1]

Molecular Weight 316.5 g/mol PubChem

IUPAC Name

[(2R)-2,3-dihydroxypropyl]

(12S)-12-

methyltetradecanoate

PubChem

CAS Number 19207-26-2 PubChem

Appearance White powder [1]

Solubility
Soluble in acetone, methanol,

chloroform; Insoluble in water
[1]

Biological Activity and Mechanism of Action
Aggreceride A is a potent inhibitor of platelet aggregation.[1] It demonstrates inhibitory activity

against aggregation induced by various agonists, including thrombin, adenosine diphosphate

(ADP), arachidonic acid, and platelet-activating factor (PAF).[1] Notably, it is less effective

against collagen-induced aggregation.[1] The acute toxicity (LD₅₀) in mice has been

determined to be greater than 200 mg/kg via intravenous administration.[1] Aggreceride A
exhibits no antimicrobial activity.[1]

The mechanism of action of Aggreceride A is linked to the arachidonic acid metabolic

pathway. It has been shown to inhibit the formation of malondialdehyde (MDA), a byproduct of

lipid peroxidation, during thrombin-induced platelet aggregation.[1] This suggests that

Aggreceride A's target is at or downstream of arachidonic acid metabolism in the platelet

activation cascade.

Signaling Pathway
The following diagram illustrates the proposed mechanism of action for Aggreceride A within

the arachidonic acid pathway of platelet aggregation.
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Culture of Streptomyces sp. OM-3209

Fermentation in a suitable broth medium

Centrifugation to separate mycelium and supernatant

Solvent extraction of the supernatant (e.g., with ethyl acetate) Solvent extraction of the mycelium (e.g., with acetone or methanol)

Combine and concentrate extracts

Chromatographic separation (e.g., silica gel column chromatography)

Further purification by HPLC

Isolated Aggreceride A
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Collect whole blood

Low-speed centrifugation

Prepare Platelet-Rich Plasma (PRP)

Incubate PRP with Aggreceride A or vehicle

Add platelet agonist (e.g., ADP, Thrombin)

Measure aggregation via light transmission

Calculate % inhibition and IC50

Results

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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